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Compound of Interest

Compound Name: Kessane

Cat. No.: B1673396

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
the Kessane sesquiterpenoid. The information is curated for professionals in research,
scientific, and drug development fields, with a focus on presenting clear, quantitative data and
detailed experimental methodologies.

Introduction to Kessane

Kessane is a naturally occurring sesquiterpenoid oxide, a class of C15 isoprenoids
characterized by a complex bicyclic ether structure.[1] First isolated from Japanese valerian
(Valeriana officinalis), Kessane and its derivatives are of interest to the scientific community
due to their presence in various medicinal plants and their potential biological activities.[1] A
thorough understanding of the physical properties of Kessane is fundamental for its isolation,
purification, characterization, and formulation in potential therapeutic applications.

Quantitative Physical Properties

The physical properties of Kessane are summarized in the table below. It is important to note
that while some data are derived from experimental measurements, many of the physical
properties for Kessane itself are computationally predicted. For comparative purposes,
experimental data for the related precursor, a-kessyl alcohol, and a structurally related
sesquiterpene, guaiazulene, are also included where available.
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a-Kessyl Guaiazulene
Property Kessane Value Data Type
Alcohol Value Value
Molecular
C15H260([2][3] - C1sH2602[4] CisHas[5]
Formula
) 222.37 g/mol [1]
Molecular Weight 3l - 238.37 g/mol [4] 198.30 g/mol [5]
3321-66-2[1][2]
CAS Number 3] - 3321-65-1[4][6] 489-84-9[5][7]
Appearance Solid powder[1] Experimental Solid[4] Dark blue solid[8]
_ ) 363.72 K (90.57
Melting Point Computed 85.00 °C[6] 27-29 °C[7]
O3]
- _ 589.05 K (315.9 300-302°C @ 153°C@7
Boiling Point Computed
°C)[3] 760 mmHg[4][6] mmHg[7]
N Soluble in ] Soluble in Soluble in
Solubility Experimental
DMSO[1] alcohol[6] alcohol
logP
4.016[3] Computed - -
(Octanol/Water)
_ 1.3166
Refractive Index _ Computed - -
(estimate)

Experimental Protocols for Physical Property
Determination

The following sections detail the standard experimental methodologies for determining the key

physical properties of sesquiterpenoids like Kessane.

The melting point of a solid crystalline substance is a key indicator of its purity.

e Apparatus:

o Melting point apparatus with a heating block and temperature control.
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o Capillary tubes (sealed at one end).
o Spatula.

o Mortar and pestle (optional, for sample grinding).

e Procedure:

o Sample Preparation: A small amount of the dry, purified Kessane sample is finely ground.
The open end of a capillary tube is pressed into the powder to pack a small amount of the
sample into the sealed end. The tube is then tapped gently to ensure the solid is tightly
packed to a height of 2-3 mm.

o Measurement: The capillary tube is placed in the heating block of the melting point
apparatus. The temperature is increased rapidly to about 15-20 °C below the expected
melting point, and then the heating rate is slowed to 1-2 °C per minute.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has melted into a
clear liquid is recorded as the end of the melting range. For a pure compound, this range
should be narrow (0.5-2 °C).

For small quantities of liquid samples, the boiling point can be determined using a micro-reflux
technique.

e Apparatus:

Small test tube or vial.

[¢]

Thermometer.

o

[e]

Heating block or oil bath.

o

Boiling chips.

e Procedure:
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o Setup: Approximately 0.5-1 mL of the liquid Kessane sample is placed in a small test tube
along with a boiling chip to ensure smooth boiling.

o Heating: The test tube is placed in a heating block or oil bath and heated gently.

o Measurement: A thermometer is suspended in the test tube with the bulb positioned in the
vapor phase just above the surface of the liquid. The temperature is monitored as the
liquid is heated to a gentle boil.

o Observation: The boiling point is the temperature at which the thermometer reading
stabilizes while the liquid is boiling and a ring of refluxing vapor is observed on the walls of
the test tube.

Specific rotation is a characteristic property of chiral molecules like Kessane and is measured
using a polarimeter.

e Apparatus:

Polarimeter.

[e]

o

Polarimeter cell (sample tube) of a known path length (e.g., 1 dm).

Volumetric flask.

[¢]

o

Analytical balance.

[e]

Sodium D-line lamp (589 nm) or other monochromatic light source.

e Procedure:

o Solution Preparation: A precise mass of the Kessane sample is accurately weighed and
dissolved in a specific volume of a suitable solvent (e.g., chloroform, ethanol) in a
volumetric flask to obtain a known concentration (c) in g/mL.

o Blank Measurement: The polarimeter cell is filled with the pure solvent, and the zero
reading is taken.
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o Sample Measurement: The cell is then rinsed and filled with the prepared Kessane
solution. The observed optical rotation (a) is measured.

o Calculation: The specific rotation [a] is calculated using the formula: [a] = a/ (I x c) where:
» o = observed rotation in degrees.
» | = path length of the cell in decimeters (dm).

= C = concentration of the solution in g/mL. The temperature and wavelength of the light
source should also be recorded.

This method determines the equilibrium solubility of a compound in a specific solvent.

e Apparatus:

o

Vials with screw caps.

Orbital shaker or rotator.

[¢]

[¢]

Centrifuge.

[e]

Analytical instrumentation for quantification (e.g., HPLC-UV, GC-MS).

o

Micropipettes and syringes with filters.
e Procedure:

o Sample Preparation: An excess amount of solid Kessane is added to a vial containing a
known volume of the solvent of interest (e.g., water, buffer, ethanol).

o Equilibration: The vials are sealed and agitated in an orbital shaker at a constant
temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: The suspension is then centrifuged at high speed to pellet the
undissolved solid.
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o Quantification: A small, known volume of the supernatant is carefully removed, filtered to
remove any remaining solid particles, and then diluted. The concentration of Kessane in
the saturated solution is determined using a suitable analytical method like HPLC-UV or
GC-MS by comparing the response to a standard curve of known concentrations.

Structural and Purity Analysis

Beyond the fundamental physical properties, a comprehensive characterization of Kessane
involves spectroscopic techniques to confirm its structure and assess its purity.

GC-MS is a powerful technique for separating and identifying volatile compounds in a mixture.

e Principle: The sample is vaporized and injected into a gas chromatograph, where it is
separated based on the components' boiling points and interactions with the stationary
phase of the column. The separated components then enter a mass spectrometer, which
ionizes the molecules and separates the resulting fragments based on their mass-to-charge
ratio, producing a unique mass spectrum for each component.

o Application to Kessane: GC-MS can be used to determine the purity of a Kessane sample
and to identify it by comparing its retention time and mass spectrum to that of a known
standard or a spectral library.

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

¢ Principle: NMR exploits the magnetic properties of atomic nuclei. By placing a sample in a
strong magnetic field and irradiating it with radio waves, the nuclei absorb and re-emit
electromagnetic radiation at specific frequencies. The resulting NMR spectrum provides
detailed information about the chemical environment of each atom in the molecule.

e Application to Kessane: 1D (*H and 3C) and 2D NMR (e.g., COSY, HSQC, HMBC)
experiments are essential to unambiguously determine the complex three-dimensional
structure of Kessane and to confirm the connectivity and stereochemistry of its atoms.

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive determination of the
physical properties of a Kessane sesquiterpenoid sample.
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Caption: Workflow for Physical Property Characterization of Kessane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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